Cas no 49609-04-3 (7-Nitroquinolin-2-amine)

• Product name: 7-Nitroquinolin-2-amine
• CAS No: 49609-04-3
• MF: C₉H₇N₃O₂
• MW: 189.171
• CID: 2669538
• PubChem ID: 9834164

7-Nitroquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-nitroquinolin-2-amine
• 7-Nitro-2-quinolinamine
• 49609-04-3
• DTXSID80431454
• SCHEMBL7051529
• SB67974
• CHEMBL285109
• DB-208045
• 7-Nitroquinolin-2-amine

• Inchi： InChI=1S/C9H7N3O2/c10-9-4-2-6-1-3-7(12(13)14)5-8(6)11-9/h1-5H,(H2,10,11)
• InChI Key： STVRCCRLJQADFZ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC2=C1C=CC(=N)N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.7Ų